Cas no 308-28-1 (Nonafluoropentanoic Anhydride)

• Product Name: Nonafluoropentanoic Anhydride
• CAS No: 308-28-1
• MF: C₁₀F₁₈O₃
• MW: 510.076466560364
• MDL: MFCD06248659
• CID: 1444462
• Update Time: 2025-10-28

Nonafluoropentanoic Anhydride Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, nonafluoro-, anhydride
• 2,2,3,3,4,4,5,5,5-nonafluoropentanoyl 2,2,3,3,4,4,5,5,5-nonafluoropentanoate
• Nonafluoropentanoic Anhydride

• MDL： MFCD06248659
• Inchi： 1S/C10F18O3/c11-3(12,5(15,16)7(19,20)9(23,24)25)1(29)31-2(30)4(13,14)6(17,18)8(21,22)10(26,27)28
• InChI Key： YHNMNWOUFKIZLY-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)=O)(F)F)(C(C(F)(F)F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 10

Additional information on Nonafluoropentanoic Anhydride

Nonafluoropentanoic Anhydride (CAS No. 308-28-1): A Comprehensive Overview

Nonafluoropentanoic Anhydride, also known as CAS No. 308-28-1, is a highly fluorinated organic compound that has garnered significant attention in various scientific and industrial fields. This compound is a member of the perfluoroalkanoic anhydrides family, which are widely used as intermediates in the synthesis of fluoropolymers, surfactants, and other specialized chemicals. The unique properties of Nonafluoropentanoic Anhydride stem from its highly fluorinated structure, which imparts exceptional thermal stability, chemical resistance, and surface activity.

The molecular structure of Nonafluoropentanoic Anhydride consists of a five-carbon chain with nine fluorine atoms attached to the carbon backbone. This high degree of fluorination not only enhances its chemical inertness but also contributes to its low surface energy, making it an ideal candidate for applications requiring non-stick or anti-adhesive properties. Recent studies have explored the potential of this compound in advanced materials science, particularly in the development of next-generation coatings and adhesives.

One of the most notable applications of Nonafluoropentanoic Anhydride is in the production of perfluoroalkyl ether-based surfactants. These surfactants are widely used in industries such as textiles, electronics, and pharmaceuticals due to their excellent wetting and dispersing properties. Researchers have also investigated the use of this compound as a precursor for synthesizing biocompatible materials, which could potentially revolutionize medical devices and drug delivery systems.

In terms of synthesis, Nonafluoropentanoic Anhydride is typically produced through a multi-step process involving the fluorination of hydrocarbons followed by oxidation and cyclization reactions. Recent advancements in fluorination techniques have enabled more efficient and environmentally friendly methods for producing this compound, reducing the overall carbon footprint associated with its manufacture.

The chemical stability of Nonafluoropentanoic Anhydride makes it suitable for use in harsh chemical environments. Its ability to withstand high temperatures without degradation has made it a valuable component in high-performance lubricants and thermal management systems. Moreover, its low surface tension properties have been leveraged in the formulation of fire-resistant materials, further expanding its utility across diverse industries.

From an environmental perspective, while Nonafluoropentanoic Anhydride itself is not classified as hazardous under standard conditions, its production and application require careful handling to minimize any potential impact on ecosystems. Ongoing research is focused on developing sustainable practices for the synthesis and disposal of this compound to ensure long-term environmental compatibility.

In conclusion, Nonafluoropentanoic Anhydride (CAS No. 308-28-1) stands as a testament to the innovative potential of fluorinated compounds in modern chemistry. Its unique properties and versatile applications continue to drive advancements across multiple disciplines, making it a cornerstone material for future technological developments.